Cas no 15644-82-3 (2,6-Dimethylquinolin-4-ol)

2,6-Dimethylquinolin-4-ol structure
2,6-Dimethylquinolin-4-ol structure
Product Name:2,6-Dimethylquinolin-4-ol
CAS No:15644-82-3
MF:C11H11NO
MW:173.211142778397
MDL:MFCD00272319
CID:50158
PubChem ID:284004
Update Time:2025-04-18

2,6-Dimethylquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylquinolin-4-ol
    • 2,6-Dimethyl-4-hydroxyquinoline
    • 2,6-dimethyl-1H-quinolin-4-one
    • 2,6-DIMETHYL-4(1H)QUINOLINONE
    • 2,6-Dimethyl-4-hydroxychinolin
    • 2,6-Dimethyl-4-hydroxy-chinolin
    • 2,6-DIMETHYL-4-QUINOLINOL
    • 2,6-dimethyl-4-quinolone
    • 2,6-Dimethyl-chinolin-4-ol
    • 2,6-DIMETHYLQUINOLIN-4(1H)-ONE
    • 2,6-dimethyl-quinolin-4-ol
    • 4-HYDROXY-2,6-DIMETHYLQUINOLINE
    • AURORA 18115
    • 15644-82-3
    • AB05586
    • NSC-139469
    • Oprea1_655189
    • AKOS005739037
    • 4-Hydroxy-2,6-dimethylquinoline, 97%
    • SCHEMBL3760247
    • 25428-07-3
    • FT-0610693
    • AKOS002273146
    • J-650150
    • SR-01000485166-1
    • KUC100221N
    • DTXSID00935449
    • NSC139469
    • CS-0084829
    • CHEMBL1364096
    • SB67595
    • LSWRRPBOJDRHSV-UHFFFAOYSA-N
    • A809748
    • SR-01000485166
    • 2,6-DIMETHYL-4(1H)-QUINOLINONE
    • LSWRRPBOJDRHSV-UHFFFAOYSA-
    • AF-753/00295036
    • MFCD00272319
    • KUC100221
    • Z2106608263
    • NCGC00160039-01
    • InChI=1/C11H11NO/c1-7-3-4-10-9(5-7)11(13)6-8(2)12-10/h3-6H,1-2H3,(H,12,13)
    • EN300-108368
    • D74571
    • STK711592
    • STL131913
    • 4-Quinolinol, 2,6-dimethyl-
    • MDL: MFCD00272319
    • Inchi: 1S/C11H11NO/c1-7-3-4-10-9(5-7)11(13)6-8(2)12-10/h3-6H,1-2H3,(H,12,13)
    • InChI Key: LSWRRPBOJDRHSV-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NC2C=CC(C)=CC=21

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.107 g/cm3
  • Melting Point: 283-287 ºC
  • Boiling Point: 299.3ºC at 760 mmHg
  • Flash Point: 128.8ºC
  • Refractive Index: 1.566
  • PSA: 29.1
  • LogP: 2.55720

2,6-Dimethylquinolin-4-ol Security Information

2,6-Dimethylquinolin-4-ol Pricemore >>

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